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These application notes provide a comprehensive overview of the use of TDI-11861, a potent
and reversible inhibitor of soluble adenylyl cyclase (SAC), in preclinical mouse studies. The
information is intended to guide researchers in designing and executing experiments to
evaluate the efficacy and mechanism of action of TDI-11861 as a non-hormonal male
contraceptive agent.

Mechanism of Action

TDI-11861 is a second-generation sAC inhibitor that demonstrates high affinity and a slow
dissociation rate.[1][2] Soluble adenylyl cyclase is a crucial enzyme in the signaling pathway
that regulates sperm motility and capacitation, the process by which sperm become competent
to fertilize an egg.[3] Upon ejaculation, sperm are exposed to high concentrations of
bicarbonate in the seminal fluid, which activates sAC to produce cyclic AMP (cCAMP).[2] This
increase in intracellular cAMP is essential for initiating sperm motility and capacitation.[2][4]
TDI-11861 inhibits SAC by binding to the bicarbonate pocket and the active site, thereby
preventing the production of cCAMP and consequently blocking sperm motility and fertility.[5]

Signaling Pathway of sSAC in Sperm Activation and Inhibition by TDI-11861
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Caption: Mechanism of sAC activation and its inhibition by TDI-11861.

Quantitative Data Summary
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The following tables summarize the key quantitative data from preclinical mouse studies with
TDI-11861.

Table 1: In Vitro Potency of TDI-11861

Parameter Value Species Reference
Enzymatic 1Cso 3.3nM Human [1][2]
Cellular ICso 5.5nM Rat [1][2]
Binding Affinity (K_D) 1.4 nM Human [1112]
Residence Time 3181 seconds Human [2]

Table 2: In Vivo Efficacy of a Single Dose of TDI-11861 in Mice

Administration Time Post- Contraceptive
Dosage o ) ) Reference
Route Administration Efficacy
Intraperitoneal 30 minutes - 2.5
50 mg/kg 100% [41[5]
(IP) hours
Intraperitoneal
50 mg/kg 3.5 hours 91% [4]

(IP)

30 minutes - 2.5 100% (in 52
50 mg/kg Oral Gavage . [6]
hours pairings)

Table 3: Pharmacokinetic Parameters of TDI-11861 in Male CD-1 Mice
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Administration
Dosage Parameter Value Reference
Route

Oral
10 mg/kg Oral (PO) Bioavailability 11% [2]
(F%)

] Plasma
Intraperitoneal )
50 mg/kg Concentration 7.04 uM [2]

(IP) i)

) Plasma
Intraperitoneal )
50 mg/kg Concentration 0.93 uM [2]

(1P) (4h)

Experimental Protocols
Protocol 1: Preparation and Administration of TDI-11861

Objective: To prepare TDI-11861 for in vivo administration to mice.

Materials:

TDI-11861 powder

» Vehicle (e.g., appropriate solvent system, to be determined based on solubility
characteristics; a mix of ethanol and water has been mentioned[7])

 Sterile microcentrifuge tubes

o Vortex mixer

e Sonicator (optional)

» Animal gavage needles (for oral administration)

 Sterile syringes and needles (for intraperitoneal injection)

Procedure:
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e Preparation of Dosing Solution:

o

Based on the desired dosage (e.g., 50 mg/kg) and the average weight of the mice,
calculate the total amount of TDI-11861 required.

o Weigh the appropriate amount of TDI-11861 powder and place it in a sterile
microcentrifuge tube.

o Add the calculated volume of the vehicle to achieve the final desired concentration. The
dosing volume for mice is typically 5 mL/kg.[2]

o Vortex the solution vigorously to dissolve the compound. If necessary, use a sonicator to
aid dissolution.

o Visually inspect the solution to ensure complete dissolution and absence of particulate
matter.

e Administration:
o Oral Gavage:
» Gently restrain the mouse.

» Measure the precise volume of the dosing solution into a syringe fitted with a gavage
needle.

» Carefully insert the gavage needle into the esophagus and deliver the solution directly
into the stomach.

o Intraperitoneal (IP) Injection:
» Gently restrain the mouse, exposing the abdomen.
» Draw the calculated volume of the dosing solution into a sterile syringe.

» Insert the needle into the lower quadrant of the abdomen, avoiding the midline, and
inject the solution into the peritoneal cavity.
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Experimental Workflow for In Vivo Contraceptive Efficacy Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b10856158?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/tdi-11861.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9866367/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9866367/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9866367/
https://drughunter.com/molecule/tdi-11861
https://www.uni-bayreuth.de/press-releases/sAC-inhibitors
https://lions-talk-science.org/2024/01/24/targeting-the-sac-male-birth-control-may-soon-become-a-reality/
https://www.bioworld.com/articles/694356-soluble-adenylyl-cyclase-inhibitor-tdi-11861-blocks-sperm-mobility-on-demand?v=preview
https://www.bioworld.com/articles/694356-soluble-adenylyl-cyclase-inhibitor-tdi-11861-blocks-sperm-mobility-on-demand?v=preview
https://pmc.ncbi.nlm.nih.gov/articles/PMC9929232/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9929232/
https://www.benchchem.com/product/b10856158/docs#application-notes-and-protocols-for-tdi-11861-in-mouse-studies
https://www.benchchem.com/product/b10856158/docs#application-notes-and-protocols-for-tdi-11861-in-mouse-studies
https://www.benchchem.com/product/b10856158/docs#application-notes-and-protocols-for-tdi-11861-in-mouse-studies
https://www.benchchem.com/product/b10856158/docs#application-notes-and-protocols-for-tdi-11861-in-mouse-studies
https://www.benchchem.com/product/b10856158?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

